Cas no 887886-78-4 (3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide
• CAS No: 887886-78-4
• MF: C₂₂H₁₄ClFN₂O₃
• MW: 408.809567928314
• CID: 6338776
• PubChem ID: 7159647
• Update Time: 2025-05-21

3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide
• AKOS024594141
• 887886-78-4
• AB00671350-01
• 3-[(2-chloro-6-fluorobenzoyl)amino]-N-phenyl-1-benzofuran-2-carboxamide
• 3-(2-chloro-6-fluorobenzamido)-N-phenylbenzofuran-2-carboxamide
• F0666-0059

• Inchi： 1S/C22H14ClFN2O3/c23-15-10-6-11-16(24)18(15)21(27)26-19-14-9-4-5-12-17(14)29-20(19)22(28)25-13-7-2-1-3-8-13/h1-12H,(H,25,28)(H,26,27)
• InChI Key： WXOHKJMVJZZDJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=C(C(NC2C=CC=CC=2)=O)OC2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 408.0676982g/mol
• Monoisotopic Mass: 408.0676982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.3Ų

Additional information on 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide

Introduction to 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide (CAS No. 887886-78-4)

3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 887886-78-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a benzamido group and a benzofuran core, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide consists of several key functional groups that are critical for its biological activity. The benzamido moiety, specifically the part derived from 2-chloro-6-fluorobenzamido, plays a pivotal role in modulating the interactions with biological targets. This group is known for its ability to engage in hydrogen bonding, which is essential for the binding affinity of many pharmacological agents. Additionally, the presence of a phenyl ring at the N-position further enhances the compound's interactability with biological receptors.

The benzofuran core of this compound contributes to its overall stability and reactivity, making it a versatile scaffold for further derivatization and optimization. In recent years, there has been a growing interest in benzofuran derivatives due to their demonstrated efficacy in various therapeutic areas. The combination of the chloro and fluoro substituents on the benzene ring adds additional layers of complexity to the molecule, influencing its electronic properties and metabolic pathways.

Recent studies have highlighted the potential of 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide as a lead compound in the development of novel therapeutic agents. Researchers have been particularly interested in its potential applications in oncology, where it has shown promise in preclinical models as an inhibitor of certain kinases involved in cancer progression. The precise arrangement of atoms and functional groups within this molecule allows it to selectively interact with target proteins, thereby modulating cellular signaling pathways.

The synthesis of 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzamido group, followed by functionalization at the phenyl ring and subsequent coupling with the benzofuran moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in these transformations.

In terms of pharmacokinetic properties, 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide exhibits favorable characteristics that make it suitable for further development into a drug candidate. Studies have indicated that this compound has good solubility in aqueous solutions, which is crucial for oral bioavailability. Additionally, preliminary toxicity studies have shown that it is well-tolerated at relevant doses, suggesting potential for safe use in humans.

The computational modeling and molecular dynamics simulations have played a crucial role in understanding the interactions between 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide and its biological targets. These studies have provided valuable insights into the binding mode of the compound and have helped guide further modifications to enhance its potency and selectivity. By leveraging computational tools, researchers can predict how changes in the molecular structure will affect its biological activity, thereby accelerating the drug discovery process.

The field of medicinal chemistry continues to evolve rapidly, and compounds like 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide are at the forefront of this innovation. As new technologies and methodologies emerge, researchers are able to explore more complex molecular architectures and discover novel therapeutic agents with improved efficacy and safety profiles. The continued investigation into this compound holds promise for addressing unmet medical needs across various disease areas.

In conclusion, 3-(2-chloro-6-fluorobenzamido)-N-phenyl-1-benzofuran-2-carboxamide (CAS No. 887886-78-4) is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its complex molecular framework, characterized by functional groups such as 2-chloro-6-fluorobenzamido and a phenyl ring, contributes to its remarkable interactability with biological targets. Ongoing research efforts are focused on optimizing its synthesis, understanding its pharmacokinetic properties, and exploring its therapeutic potential through both experimental and computational approaches.